4-[(4-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]oxy}phenyl)sulfonyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . It has a molecular formula of C16H14ClF3N2O4S .
Synthesis Analysis
The synthesis of TFMP derivatives, including this compound, is an important area of research in the agrochemical and pharmaceutical industries . The synthesis involves the use of fluorine-containing moieties, which have unique physicochemical properties that contribute to the biological activities of the compounds .Molecular Structure Analysis
The molecular structure of this compound includes a trifluoromethyl group, a pyridine ring, a phenyl ring, a sulfonyl group, and a morpholine ring . The unique combination of these groups contributes to its properties and potential applications .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of TFMP derivatives are complex and involve several steps . For example, one method involves the reaction of benzotrichloride with SbF3 to form PhCF2Cl and PhCF3 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are influenced by its molecular structure . For example, the presence of the trifluoromethyl group can affect its reactivity and stability .Scientific Research Applications
Modulation of Antibiotic Activity
A study explored the antimicrobial and modulating activity of a compound similar to the queried chemical, focusing on its effects against standard and multi-resistant strains of bacteria and fungi. The research found that the compound could significantly enhance the effectiveness of traditional antibiotics against resistant strains, suggesting its potential as a modulator of antibiotic activity (Oliveira et al., 2015).
Selective Oxygenation of Organic Sulfides
Another study investigated the catalytic activity of oxo(salen)chromium(V) complexes, which are related to the queried compound by their ability to oxidize organic sulfides selectively to sulfoxides. This reaction demonstrates the compound's potential in facilitating selective oxygenation, which is crucial in various chemical synthesis processes (Venkataramanan & Rajagopal, 2006).
Fluorescence and Photophysical Properties
Research on 2-methoxy- and 2-morpholino pyridine compounds, which share structural similarities with the queried chemical, highlighted their high fluorescence quantum yields in both solution and solid state. These findings suggest applications in materials science, particularly in developing fluorescent materials for sensing, imaging, or optoelectronic devices (Hagimori et al., 2019).
Electron Transport Materials for OLEDs
A study on new electron transport materials based on a diphenylsulfone core, related to the structure of the queried compound, found applications in blue phosphorescent organic light-emitting diodes (PhOLEDs). These materials exhibit high triplet energy, suggesting their usefulness in developing highly efficient PhOLEDs (Jeon, Earmme, & Jenekhe, 2014).
Mechanism of Action
Target of Action
Compounds with a trifluoromethyl (-cf3) group have been found to exhibit improved drug potency towards various enzymes .
Mode of Action
It’s known that the trifluoromethyl group can enhance the potency of drugs by lowering the pka of certain functional groups, facilitating key hydrogen bonding interactions with proteins .
Biochemical Pathways
The suzuki–miyaura (sm) coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction, is often associated with compounds containing organoboron reagents . This reaction involves the transfer of formally nucleophilic organic groups from boron to palladium .
Result of Action
Compounds with a trifluoromethyl group have been associated with improved drug potency towards various enzymes .
Future Directions
Properties
IUPAC Name |
4-[4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]sulfonylmorpholine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF3N2O4S/c17-14-9-11(16(18,19)20)10-21-15(14)26-12-1-3-13(4-2-12)27(23,24)22-5-7-25-8-6-22/h1-4,9-10H,5-8H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPQYNUDSTBAIHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1S(=O)(=O)C2=CC=C(C=C2)OC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF3N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.